3-(1-Methylcyclohexyl)-1H-pyrazol-5-amine

• Molecular Formula: C10H17N3
• Molecular Weight: 179.26 g/mol
• IUPAC Name: 5-(1-methylcyclohexyl)-1H-pyrazol-3-amine
• InChI: InChI=1S/C10H17N3/c1-10(5-3-2-4-6-10)8-7-9(11)13-12-8/h7H,2-6H2,1H3,(H3,11,12,13)
• InChI Key: JBVHPGFVTVMNEV-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCCC1)C2=CC(=NN2)N

Description

3-(1-Methylcyclohexyl)-1H-pyrazol-5-amine is a pyrazole derivative characterized by a cyclohexylmethyl substituent at the 3-position of the pyrazole core and an amine group at the 5-position. This compound belongs to a broader class of 1H-pyrazol-5-amine derivatives, which are widely studied for their pharmacological and biochemical properties, including kinase inhibition .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(1-Methylcyclohexyl)-1H-pyrazol-5-amine typically involves the reaction of 1-methylcyclohexylamine with a suitable pyrazole precursor. One common method is the cyclization of 1-methylcyclohexylhydrazine with a diketone or an α,β-unsaturated carbonyl compound under acidic or basic conditions. The reaction conditions often include refluxing in a solvent such as ethanol or acetic acid.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. Purification steps such as recrystallization or chromatography may be employed to obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

3-(1-Methylcyclohexyl)-1H-pyrazol-5-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst to reduce any double bonds or nitro groups present.

Substitution: Nucleophilic substitution reactions can occur at the pyrazole ring, where halogens or other leaving groups are replaced by nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

Reduction: Hydrogen gas (H₂) with palladium on carbon (Pd/C)

Substitution: Halogens (e.g., bromine, chlorine), nucleophiles (e.g., amines, thiols)

Major Products Formed

Oxidation: Ketones, carboxylic acids

Reduction: Reduced pyrazole derivatives

Substitution: Substituted pyrazole derivatives

Scientific Research Applications

3-(1-Methylcyclohexyl)-1H-pyrazol-5-amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects, including as an analgesic or anti-cancer agent.

Industry: Utilized in the development of new materials, such as polymers or coatings, due to its unique structural properties.

Mechanism of Action

The mechanism of action of 3-(1-Methylcyclohexyl)-1H-pyrazol-5-amine depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The compound’s effects could involve pathways related to inflammation, cell proliferation, or apoptosis.

Comparison with Similar Compounds

Table 1: Substituent Effects on Pyrazole Derivatives

Compound Name	Substituent at 3-Position	Substituent at 1-Position	Key Biological Activity/Application	Reference(s)
3-(1-Methylcyclohexyl)-1H-pyrazol-5-amine	1-Methylcyclohexyl	H (unsubstituted)	Under investigation for kinase inhibition
3-(4-Fluorophenyl)-1H-pyrazol-5-amine	4-Fluorophenyl	H	Thrombin inhibition (Serine-trapping)
3-Methyl-1-phenyl-1H-pyrazol-5-amine	Methyl	Phenyl	Antiproliferative activity (MCF-7 cells)
1-tert-Butyl-3-(4-fluorophenyl)-1H-pyrazol-5-amine	4-Fluorophenyl	tert-Butyl	Kinase inhibition (p38α)
3-Cyclopropyl-1H-pyrazol-5-amine	Cyclopropyl	H	PCTA kinase inhibitor

Key Findings:

Substituent Position and Kinase Inhibition :

• The position of substituents significantly impacts kinase selectivity. For example, switching the 3-(4-fluorophenyl) and 4-pyridyl groups in pyrazole derivatives abolishes p38α inhibition but confers activity against VEGFR2 and EGFR kinases .
• The 1-methylcyclohexyl group in 3-(1-Methylcyclohexyl)-1H-pyrazol-5-amine may enhance steric interactions with hydrophobic kinase pockets, a hypothesis supported by similar bulky substituents in PCTA inhibitors .

Electron-Withdrawing Groups and Thrombin Inhibition :

• Fluorophenyl substituents (e.g., 3-(4-fluorophenyl)-1H-pyrazol-5-amine) enhance thrombin inhibitory activity due to electron-withdrawing effects, stabilizing interactions with the enzyme’s active site .

Antiproliferative Activity :

• Methyl and phenyl substituents (e.g., 3-Methyl-1-phenyl-1H-pyrazol-5-amine) yield moderate antiproliferative effects against MCF-7 cells (IC50: 16.6–19.3 µg/mL), likely via interference with microtubule dynamics .

Key Findings:

• Microwave-Assisted Synthesis : Significantly reduces reaction time (10–30 min) and improves yields (up to 92%) compared to conventional methods .
• Thermal Stability : Derivatives like 3,4-dinitro-1-(1H-tetrazol-5-yl)-1H-pyrazol-5-amine (HANTP) exhibit high thermal stability (decomposition at 171–270°C), making them suitable for energetic materials .

Table 3: Physicochemical Properties

Compound Name	Molecular Weight	Density (g/cm³)	Solubility	Hazard Profile	Reference(s)
3-(1-Methylcyclohexyl)-1H-pyrazol-5-amine	207.3 (estimated)	N/A	Lipophilic	Not reported
HANTP (neutral form)	283.17	1.61–2.92	Low in water	Impact-sensitive
1-Benzyl-1H-pyrazol-5-amine	173.22	N/A	Soluble in EtOH	Low toxicity

Key Findings:

• Energetic Materials : HANTP salts (e.g., potassium, ammonium) exhibit high densities (up to 2.92 g/cm³) and detonation velocities comparable to HMX, positioning them as green primary explosives .
• Toxicity : Most pyrazole-5-amine derivatives (e.g., 1-benzyl-1H-pyrazol-5-amine) show low acute toxicity, favoring pharmaceutical applications .

Biological Activity

3-(1-Methylcyclohexyl)-1H-pyrazol-5-amine is a compound belonging to the pyrazole family, which has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings, supported by data tables and case studies.

Chemical Structure and Properties

The molecular formula of 3-(1-Methylcyclohexyl)-1H-pyrazol-5-amine is $C_{11}H_{16}N_2$, with a molecular weight of approximately 176.26 g/mol. The presence of the pyrazole ring and the methylcyclohexyl substituent significantly influences its chemical behavior and biological interactions.

Biological Activity Overview

Research indicates that pyrazole derivatives, including 3-(1-Methylcyclohexyl)-1H-pyrazol-5-amine, exhibit a wide range of biological activities:

• Antimicrobial Activity : Studies have shown that pyrazole derivatives can possess significant antimicrobial properties. For instance, compounds similar to 3-(1-Methylcyclohexyl)-1H-pyrazol-5-amine have been evaluated for their efficacy against various bacterial strains, demonstrating promising results in inhibiting growth .
• Anti-inflammatory Properties : The compound is also investigated for its potential anti-inflammatory effects, which may be mediated through the inhibition of specific inflammatory pathways or enzymes .

The biological activity of 3-(1-Methylcyclohexyl)-1H-pyrazol-5-amine is primarily attributed to its ability to interact with various biological targets:

• Enzyme Inhibition : The amine group can form hydrogen bonds with enzymes, potentially inhibiting their activity. This interaction may lead to reduced inflammation or microbial growth by disrupting metabolic pathways .
• Receptor Modulation : The compound may also modulate receptor activity, influencing signaling pathways involved in pain and inflammation .

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	Inhibition of bacterial growth
Anti-inflammatory	Reduction in inflammatory markers
Enzyme Interaction	Modulation of enzyme activity

Case Study: Antimicrobial Efficacy

A study conducted on a series of pyrazole derivatives, including 3-(1-Methylcyclohexyl)-1H-pyrazol-5-amine, demonstrated that these compounds exhibited notable antibacterial activity against both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values were comparable to established antibiotics, indicating potential as new therapeutic agents .

Case Study: Anti-inflammatory Mechanism

In vitro assays revealed that 3-(1-Methylcyclohexyl)-1H-pyrazol-5-amine could significantly reduce the production of pro-inflammatory cytokines in activated macrophages. This suggests a mechanism where the compound may inhibit signaling pathways associated with inflammation, making it a candidate for further development in treating inflammatory diseases.